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Compound Name: Bromofenoxim
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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the toxicity of the obsolete phenoxy herbicide
Bromofenoxim and its structural analogues. Due to a lack of direct comparative studies, this
analysis synthesizes available data on Bromofenoxim, its key structural components—2,4-
dinitrophenol and 3,5-dibromo-4-hydroxybenzaldehyde—and the broader class of phenoxy
herbicides to offer a comprehensive toxicological profile.

Executive Summary

Bromofenoxim is classified as moderately toxic to mammals via the oral route and is
recognized as being harmful if swallowed.[1][2][3] It exhibits high toxicity to aquatic organisms.
[2] Its toxicity is largely influenced by its structural components. The 2,4-dinitrophenol (DNP)
moiety is a well-documented uncoupler of oxidative phosphorylation, a mechanism that
disrupts cellular energy production and contributes significantly to its toxic effects.[4][5] The
3,5-dibromo-4-hydroxybenzaldehyde portion is associated with irritant properties. While direct
comparative toxicological data between Bromofenoxim and its analogues are not available,
an examination of the toxicity of its components and related compounds provides valuable
insights for researchers.

Quantitative Toxicity Data

The following tables summarize the available quantitative toxicity data for Bromofenoxim and
its relevant analogues.
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Table 1: Acute Toxicity Data for Bromofenoxim and its Analogues

. Route of Toxicity
Compound Test Species o ) LD50/LC50 o
Administration Classification
Bromofenoxim Rat Oral 1100 mg/kg[3] Moderately Toxic
Rat Dermal >3000 mg/kg[1] Low Toxicity
o Human (lowest
2,4-Dinitrophenol _ _ _
published fatal Oral 4.3 mg/kg Highly Toxic
(DNP)
dose)
Phenoxy
Herbicides
(general)
Moderately
2,4-D Rat Oral 375 mg/kg
Hazardous
Moderately
2,4,5-T Rat Oral 500 mg/kg
Hazardous
Slightly
Fenoprop Rat Oral 650 mg/kg
Hazardous
Slightly
MCPA Rat Oral 700 mg/kg
Hazardous
Bromoxynil
(related nitrile Rat Oral - Moderately Toxic
herbicide)
3,5-Dibromo-4-
hydroxybenzalde - - No data available Irritant
hyde

Table 2: Aquatic Toxicity of Bromofenoxim and Related Compounds
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. Exposure Toxicity
Compound Species ) LC50/EC50 .
Duration Classification

) Very toxic to
Bromofenoxim - - - .
aquatic life[2]

Rainbow trout

Bromoxynil . .
(Oncorhynchus 96 hours 100 pg/L[6] Highly Toxic

octanoate _
myKiss)

Bluegill sunfish

(Lepomis 96 hours 61 ug/L[6] Highly Toxic

macrochirus)

) Highly to
Daphnia magna 48 hours 41-161 pg/L[7]

Extremely Toxic

Rainbow trout
(Oncorhynchus 96 hours 2000 ug/L[6] Toxic

myKkiss)

Bromoxynil

phenol

Bluegill sunfish
(Lepomis 96 hours 4000 pg/L[6] Toxic

macrochirus)

Experimental Protocols

The toxicity data presented are generally derived from studies following standardized
guidelines, such as those established by the Organisation for Economic Co-operation and
Development (OECD).

Acute Oral Toxicity (based on OECD Guideline 401)

The acute oral toxicity, expressed as the LD50 value, is determined by administering a single
dose of the test substance to a group of experimental animals (commonly rats).[8] The animals
are observed for a period of 14 days for signs of toxicity and mortality.[9] The LD50 is the
statistically derived dose at which 50% of the animals are expected to die.[8] Key observations
include changes in body weight, clinical signs of toxicity (e.g., tremors, convulsions, salivation,
diarrhea), and gross pathological changes upon necropsy.[8]
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Acute Dermal Toxicity (based on OECD Guideline 402)

This test assesses the health hazards from short-term dermal exposure.[10] The test
substance is applied uniformly over a shaved area of the skin (approximately 10% of the body
surface) of the test animals (e.g., rats) and held in contact for 24 hours.[11] The animals are
then observed for up to 14 days for signs of toxicity and mortality to determine the LD50.[12]

Fish, Acute Toxicity Test (bhased on OECD Guideline 203)

This guideline is used to determine the acute lethal toxicity of substances to fish.[13][14] Fish
are exposed to the test substance in water for a 96-hour period.[13][15] Mortalities are
recorded at 24, 48, 72, and 96 hours, and the concentration that is lethal to 50% of the fish
(LC50) is calculated.[13][15]

Mechanism of Action and Signhaling Pathways

The toxicity of Bromofenoxim is a composite of the effects of its structural components.

Uncoupling of Oxidative Phosphorylation by the
Dinitrophenol Moiety

The 2,4-dinitrophenol (DNP) component of Bromofenoxim is a classic uncoupler of oxidative
phosphorylation.[4][5] DNP is a protonophore that disrupts the proton gradient across the inner
mitochondrial membrane.[16] This uncoupling leads to a rapid consumption of energy without
the production of ATP, dissipating the energy as heat.[4] This disruption of cellular energy
metabolism is a primary mechanism of its toxicity, leading to hyperthermia and cell death.[17]
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Caption: DNP-mediated uncoupling of oxidative phosphorylation.

Phenoxy Herbicide Action

The phenoxy moiety of Bromofenoxim places it in the class of phenoxy herbicides. These
herbicides act as synthetic auxins, which are plant growth hormones.[18][19][20] At high
concentrations, they cause uncontrolled and disorganized plant growth, leading to tissue
damage and death.[20] This is achieved by overwhelming the plant's natural auxin signaling
pathways, leading to the over-expression of genes involved in cell growth and division.[19]
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Caption: Auxin herbicide-induced uncontrolled plant growth.

Conclusion
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While a direct, side-by-side toxicological comparison of Bromofenoxim and its analogues is
not available in the published literature, this guide provides a consolidated overview based on
existing data for the parent compound, its key structural fragments, and related herbicide
classes. The toxicity of Bromofenoxim is multifaceted, driven by the uncoupling of oxidative
phosphorylation by its dinitrophenol moiety and the disruption of hormonal signaling
characteristic of phenoxy herbicides. The provided data and mechanistic insights can serve as
a valuable resource for researchers in the fields of toxicology, drug development, and
environmental science. Further research into the specific toxicokinetics and toxicodynamics of
Bromofenoxim and its direct analogues is warranted to provide a more complete
understanding of their potential risks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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